4-O-butanoyl-4/'-demethylpodophyllotoxin
4-O-butanoyl-4/'-demethylpodophyllotoxin
Brand Name:
Vulcanchem
CAS No.:
153448-17-0
VCID:
VC0114225
InChI:
InChI=1S/C25H26O9/c1-4-5-20(26)34-24-14-9-17-16(32-11-33-17)8-13(14)21(22-15(24)10-31-25(22)28)12-6-18(29-2)23(27)19(7-12)30-3/h6-9,15,21-22,24,27H,4-5,10-11H2,1-3H3/t15-,21+,22-,24-/m0/s1
SMILES:
CCCC(=O)OC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC
Molecular Formula:
C25H26O9
Molecular Weight:
470.5 g/mol
4-O-butanoyl-4/'-demethylpodophyllotoxin
CAS No.: 153448-17-0
Main Products
VCID: VC0114225
Molecular Formula: C25H26O9
Molecular Weight: 470.5 g/mol
| CAS No. | 153448-17-0 |
|---|---|
| Product Name | 4-O-butanoyl-4/'-demethylpodophyllotoxin |
| Molecular Formula | C25H26O9 |
| Molecular Weight | 470.5 g/mol |
| IUPAC Name | [(5R,5aR,8aR,9R)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-5-yl] butanoate |
| Standard InChI | InChI=1S/C25H26O9/c1-4-5-20(26)34-24-14-9-17-16(32-11-33-17)8-13(14)21(22-15(24)10-31-25(22)28)12-6-18(29-2)23(27)19(7-12)30-3/h6-9,15,21-22,24,27H,4-5,10-11H2,1-3H3/t15-,21+,22-,24-/m0/s1 |
| Standard InChIKey | IZICVMOVTLJVDP-ANCALKEFSA-N |
| Isomeric SMILES | CCCC(=O)O[C@@H]1[C@H]2COC(=O)[C@@H]2[C@@H](C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC |
| SMILES | CCCC(=O)OC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC |
| Canonical SMILES | CCCC(=O)OC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC |
| Synonyms | 4-O-butanoyl-4'-demethylpodophyllotoxin BN 58705 BN-58705 |
| PubChem Compound | 160379 |
| Last Modified | Nov 11 2021 |
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